Cas no 959799-06-5 (2-Chloro-5,5-dimethyl-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one)

• Product Name: 2-Chloro-5,5-dimethyl-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
• CAS No: 959799-06-5
• MF: C₁₃H₁₈ClN₃O
• MW: 267.754521846771
• CID: 1095023
• PubChem ID: 73554660
• Update Time: 2025-07-17

2-Chloro-5,5-dimethyl-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5,5-dimethyl-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
• 2-chloro-5,5-dimethyl-7-pentan-3-ylpyrrolo[2,3-d]pyrimidin-6-one
• UWOXJFZWGWPTNR-UHFFFAOYSA-N
• SCHEMBL4187289
• 2-chloro-7-(1-ethyl-propyl)-5,5-dimethyl-5,7-dihydro-pyrrolo[2,3-d]pyrimidin-6-one
• 2-chloro-5,5-dimethyl-7-(pentan-3-yl)-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one
• 959799-06-5

• Inchi： 1S/C13H18ClN3O/c1-5-8(6-2)17-10-9(7-15-12(14)16-10)13(3,4)11(17)18/h7-8H,5-6H2,1-4H3
• InChI Key： UWOXJFZWGWPTNR-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(N=1)N(C(C2(C)C)=O)C(CC)CC

Computed Properties

• Exact Mass: 267.1138399g/mol
• Monoisotopic Mass: 267.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.1Ų

Additional information on 2-Chloro-5,5-dimethyl-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one

Recent Advances in the Study of 2-Chloro-5,5-dimethyl-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one (CAS: 959799-06-5)

The compound 2-Chloro-5,5-dimethyl-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one (CAS: 959799-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the pyrrolopyrimidine class, exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural attributes of 959799-06-5 suggest it may interact with specific kinase domains. Preliminary in vitro studies have demonstrated its ability to inhibit certain tyrosine kinases, which are often implicated in uncontrolled cell proliferation. Researchers are particularly interested in its selectivity profile, which could minimize off-target effects and reduce toxicity in clinical applications.

Another significant advancement involves the optimization of the synthetic route for 959799-06-5. Recent publications have described improved methodologies that enhance yield and purity while reducing the number of synthetic steps. These advancements are crucial for scaling up production and facilitating further pharmacological evaluations. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis approach that significantly reduces production costs and environmental impact.

In addition to its kinase inhibitory properties, 959799-06-5 has shown promise in modulating other biological pathways. Recent findings indicate potential applications in neurodegenerative diseases, where the compound's ability to cross the blood-brain barrier and interact with specific neuronal receptors is being explored. Animal models of Parkinson's disease have shown encouraging results, with the compound demonstrating neuroprotective effects in preliminary trials.

The pharmaceutical industry has taken note of these developments, with several companies filing patents related to derivatives of 959799-06-5. These patents cover various formulations and combination therapies, highlighting the compound's versatility. Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the compound's binding modes, aiding in the design of more potent analogs.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, require further optimization. Researchers are actively working on prodrug strategies and formulation technologies to address these issues. Additionally, comprehensive toxicology studies are needed to ensure safety before progressing to clinical trials.

In conclusion, 2-Chloro-5,5-dimethyl-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one represents a compelling area of research in chemical biology and drug discovery. Its dual potential as a kinase inhibitor and neuroprotective agent, combined with recent synthetic advancements, positions it as a valuable scaffold for future therapeutic development. Continued research efforts will likely uncover additional applications and refine its pharmacological profile, potentially leading to novel treatments for various diseases.